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Compound of Interest

Compound Name: 6-Bromonaphthalen-1-amine
CAS No.: 591253-73-5
Cat. No.: B1290061
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties, synthesis, and
spectral data of 6-Bromonaphthalen-1-amine. Due to the limited availability of specific
experimental data for this particular isomer, information from closely related isomers is included
for comparative purposes and is clearly indicated.

Core Chemical Properties

6-Bromonaphthalen-1-amine is a brominated derivative of 1-naphthylamine. Its core chemical
and physical properties are summarized below.
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Property Value Source
Molecular Formula C10HsBrN

Molecular Weight 222.08 g/mol [1]
Physical Form Solid [1]

Boiling Point

358.0 +17.0 °C at 760 mmHg

[1]

Melting Point

Data not available

Solubility

Data not available for 6-
Bromonaphthalen-1-amine.
However, related compounds
like 1-Bromonaphthalene are
generally soluble in a wide
range of common organic
solvents such as ethanol,
methanol, diethyl ether,
acetone, chloroform, and

benzene.[2]

Storage

4°C, protect from light

[1]

Table 1: Core Chemical Properties of 6-Bromonaphthalen-1-amine

Structural and Identification Data
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Identifier Value Source
IUPAC Name 6-bromo-1-naphthalenamine [1]
CAS Number 591253-73-5 [1]

1S/C10H8BrN/c11-8-4-5-9-

InChl 7(6-8)2-1-3-10(9)12/h1- [1]
6H,12H2
JABUKIGLFASZOP-

InChiKey [1]

UHFFFAOYSA-N

C1=CC2=C(C=C1Br)C=CC=C
2N

SMILES

Table 2: Structural and ldentification Data for 6-Bromonaphthalen-1-amine

Spectroscopic Data

Detailed experimental spectral data for 6-Bromonaphthalen-1-amine is not readily available in
the public domain. However, spectral data for the closely related isomer, 8-Bromonaphthalen-1-
amine, can provide valuable insights.

Mass Spectrometry (of 8-Bromonaphthalen-1-amine):

The mass spectrum of a brominated compound is characterized by a distinctive isotopic pattern
for the molecular ion peak (M+ and M+2) due to the presence of the 7°Br and 81Br isotopes in
nearly equal natural abundance.[3]

lon m/z
[M]+ 221
[M+2]+ 223
Major Fragment 115

Table 3: Mass Spectrometry Data for 8-Bromonaphthalen-1-amine[3]
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Infrared (IR) Spectroscopy (of 8-Bromonaphthalen-1-amine):

The IR spectrum of an aromatic amine is characterized by N-H stretching vibrations. Primary
amines typically show two bands in the region of 3200-3500 cm~2.[4] A vapor phase IR
spectrum for 8-Bromonaphthalen-1-amine is available, though specific peak assignments are
not provided in the search results.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

While specific *H and *3C NMR data for 6-Bromonaphthalen-1-amine were not found, data for
other aminonaphthalene derivatives can provide an indication of expected chemical shifts. For
example, in the *H NMR spectrum of 1-aminonaphthalene, the aromatic protons typically
appear in the range of 7.0-8.0 ppm, and the amine protons (NHz) present as a broad singlet.[5]

Experimental Protocols

A specific experimental protocol for the synthesis of 6-Bromonaphthalen-1-amine is not
detailed in the available literature. However, a general approach can be inferred from the
synthesis of its isomers, such as 8-Bromonaphthalen-1-amine.

Synthesis of 8-Bromonaphthalen-1-amine (as a representative protocol):

This synthesis involves the reaction of 8-bromo-1-naphthoic acid with sodium azide, followed
by treatment with aqueous ammonia.[6][7]

Materials:

e 8-bromo-1-naphthoic acid
e Sodium azide

o Concentrated sulfuric acid
e Chloroform

e Agueous ammonia

e Water

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://bpb-us-w2.wpmucdn.com/about.illinoisstate.edu/dist/3/187/files/2019/10/IR-Reference-Guide.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/8-Bromonaphthalen-1-amine
https://www.benchchem.com/product/b1290061/docs?utm_src=pdf-body#6-bromonaphthalen-1-amine-a-comprehensive-technical-guide
https://www.rsc.org/suppdata/c6/dt/c6dt00470a/c6dt00470a1.pdf
https://www.benchchem.com/product/b1290061/docs?utm_src=pdf-body#6-bromonaphthalen-1-amine-a-comprehensive-technical-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC2961535/
https://www.researchgate.net/publication/49725504_8-Bromo-naphthalen-1-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Magnesium sulfate

Petroleum ether (60-80°C)

Procedure:

A stirred suspension of 8-bromo-1-naphthoic acid in concentrated sulfuric acid and
chloroform is heated to 45°C.[6]

Sodium azide is added portion-wise over a 10-minute period, ensuring the effervescence
from the previous addition has subsided before adding the next portion.[6]

The reaction mixture is stirred for 90 minutes at 45°C.[6]

The mixture is then added to water and made alkaline with aqueous ammonia.[6]

The product is extracted with chloroform.[6]

The combined organic extracts are dried over magnesium sulfate and the solvent is
evaporated.[6]

The crude product is purified by recrystallization from petroleum ether to yield pink crystals.

[6][7]

Characterization:

The synthesized compound would be characterized using standard analytical techniques:

NMR Spectroscopy (*H and *3C): To confirm the chemical structure and purity.

Mass Spectrometry: To determine the molecular weight and confirm the presence of bromine
through the isotopic pattern.

Infrared Spectroscopy: To identify the characteristic functional groups, particularly the N-H
stretches of the amine.

Melting Point Analysis: To determine the melting point and assess purity.
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Caption: A generalized workflow for the synthesis and characterization of 6-Bromonaphthalen-
1-amine.

Biological Activity

There is no specific information available in the searched literature regarding the biological
activity or involvement in signaling pathways of 6-Bromonaphthalen-1-amine. However,
various derivatives of aminonaphthalenes have been investigated for a range of biological
activities, including antimicrobial and anticancer properties.[8][9] Further research would be
required to determine the specific biological profile of 6-Bromonaphthalen-1-amine.

Safety Information

Based on data for isomeric compounds, 6-Bromonaphthalen-1-amine should be handled with
care. The following GHS hazard statements are associated with related
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bromonaphthalenamines:

H302: Harmful if swallowed[3]

H315: Causes skin irritation[3]

H319: Causes serious eye irritation[3]

H335: May cause respiratory irritation[3]

Standard laboratory safety precautions, including the use of personal protective equipment
(gloves, safety glasses, and a lab coat), should be observed when handling this compound.
Work should be conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [6-Bromonaphthalen-1-amine: A Comprehensive
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1290061/docs#6-bromonaphthalen-1-amine-a-
comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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